4-[(4-Bromophenyl)methoxy]phenol

• IUPAC Name: 4-[(4-bromophenyl)methoxy]phenol
• InChI: InChI=1S/C13H11BrO2/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-8,15H,9H2
• InChI Key: WNKLXCIAQUVCHA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1COC2=CC=C(C=C2)O)Br
• Molecular Formula: C13H11BrO2
• Molecular Weight: 279.13 g/mol

Description

“4-[(4-Bromophenyl)methoxy]phenol” is a synthetic organic compound. It has a molecular weight of 279.13. The compound is usually stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C13H11BrO2/c14-11-3-1-10 (2-4-11)9-16-13-7-5-12 (15)6-8-13/h1-8,15H,9H2. This indicates the presence of 13 carbon atoms, 11 hydrogen atoms, 1 bromine atom, and 2 oxygen atoms in the molecule.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 279.13.

Scientific Research Applications

• Environmental Studies :

  • 4-[(4-Bromophenyl)methoxy]phenol derivatives, specifically nonylphenols, have been synthesized for critical environmental studies. These compounds are essential in research focusing on endocrine disruptors, a significant concern in environmental health. The synthesis of different nonylphenol isomers facilitates a more nuanced understanding of their estrogenic effects and degradation behaviors in the environment, which vary based on isomer-specific structures (Boehme et al., 2010).

• Molecular Structure Studies :

  • Studies on derivatives of this compound have been conducted to understand their molecular structures and interactions. For instance, the structures of various (E)-2-[(bromophenyl)iminomethyl]-4-methoxyphenols have been analyzed to explore their intramolecular hydrogen bonds and other intermolecular interactions. These studies are crucial in understanding the chemical properties and potential applications of these compounds (Ozek et al., 2007).

• Cancer Research :

  • There has been research into the potential anticancer properties of certain this compound derivatives. For example, studies on 2-methoxy-4-((4-methoxy-phenylimino)-methyl)-phenol compounds have been conducted to evaluate their stability and effectiveness in inhibiting cancer cell growth, specifically in T47D breast cancer cells (Sukria et al., 2020).

• Antimicrobial Research :

  • Research into halogenated 4-aryloxymethylcoumarins, which include derivatives of this compound, has shown considerable antimicrobial activity against various bacterial strains. These findings are significant in the search for new and effective antimicrobial agents (Shivashankar et al., 2009).

• Optical Material Research :

  • Spectroscopic investigations using density functional theory on certain derivatives of this compound have shown potential for use as non-linear optical materials. This research is pivotal in developing new materials for optical applications (Hijas et al., 2018).

Mechanism of Action

Mode of Action

It’s known that the compound can participate in suzuki–miyaura coupling, a type of palladium-catalyzed carbon–carbon bond-forming reaction . This suggests that the compound may interact with its targets through the formation of new carbon–carbon bonds.

Biochemical Pathways

Its involvement in suzuki–miyaura coupling suggests that it may influence pathways involving carbon–carbon bond formation .